Cas no 1805378-27-1 (3-(Aminomethyl)-5-bromo-6-(difluoromethyl)-2-nitropyridine)

• Product Name: 3-(Aminomethyl)-5-bromo-6-(difluoromethyl)-2-nitropyridine
• CAS No: 1805378-27-1
• MF: C₇H₆BrF₂N₃O₂
• MW: 282.04224729538
• CID: 4864256
• Update Time: 2025-06-13

3-(Aminomethyl)-5-bromo-6-(difluoromethyl)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-bromo-6-(difluoromethyl)-2-nitropyridine

• Inchi： 1S/C7H6BrF2N3O2/c8-4-1-3(2-11)7(13(14)15)12-5(4)6(9)10/h1,6H,2,11H2
• InChI Key： ZSDSCALQBPXTNI-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)N=C(C(=C1)CN)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.2
• Topological Polar Surface Area: 84.7

Additional information on 3-(Aminomethyl)-5-bromo-6-(difluoromethyl)-2-nitropyridine

Introduction to 3-(Aminomethyl)-5-bromo-6-(difluoromethyl)-2-nitropyridine (CAS No. 1805378-27-1)

3-(Aminomethyl)-5-bromo-6-(difluoromethyl)-2-nitropyridine, identified by the CAS number 1805378-27-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, including its amino methyl, bromo, and difluoromethyl substituents, as well as its nitro group, contribute to its unique chemical properties and potential applications in synthetic chemistry and drug discovery.

The aminomethyl group at the 3-position of the pyridine ring introduces a nucleophilic center, making the compound a versatile intermediate in the synthesis of more complex molecules. This feature is particularly valuable in medicinal chemistry, where such functional groups are often employed to enhance binding affinity and metabolic stability. The presence of the bromo atom at the 5-position provides another reactive site for further functionalization, enabling the construction of polycyclic structures or the introduction of additional pharmacophores. Moreover, the difluoromethyl group at the 6-position is a well-documented pharmacokinetic modulator, known to improve lipophilicity and metabolic stability in drug candidates. The nitro group at the 2-position not only influences electronic properties but also serves as a handle for reduction to an amine or further derivatization.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from nitropyridine scaffolds. The combination of these substituents in 3-(Aminomethyl)-5-bromo-6-(difluoromethyl)-2-nitropyridine makes it an attractive building block for designing small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated the potential of nitropyridines as kinase inhibitors, due to their ability to modulate enzyme activity through steric and electronic interactions with key residues in the active site. The aminomethyl group can be further modified to introduce specific hydrogen bonding patterns or hydrophobic clusters, enhancing binding specificity to biological targets.

Moreover, the halogenated pyridines have shown promise in antiviral and anticancer applications. The electron-withdrawing nature of the nitro group and the electron-donating effects of the amino group create a balance that can influence molecular recognition processes. Researchers have leveraged these properties to develop compounds with enhanced bioavailability and reduced toxicity. The bromo atom at position 5 can be selectively removed or replaced using palladium-catalyzed cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, allowing for seamless integration into larger molecular frameworks. This flexibility is crucial in medicinal chemistry pipelines where rapid diversification of libraries is often required.

Recent advances in computational chemistry have further accelerated the design and optimization of molecules like 3-(Aminomethyl)-5-bromo-6-(difluoromethyl)-2-nitropyridine. Molecular docking studies have been instrumental in predicting binding affinities and identifying potential lead compounds for drug development. The ability to model interactions between this compound and biological targets has enabled researchers to fine-tune its structure for improved efficacy. Additionally, crystallographic analyses of protein-ligand complexes have provided insights into how these substituents influence binding modes and pharmacological outcomes. Such structural information is invaluable for guiding synthetic efforts toward high-affinity binders.

The role of fluorinated compounds in modern drug design cannot be overstated. The difluoromethyl group in 3-(Aminomethyl)-5-bromo-6-(difluoromethyl)-2-nitropyridine exemplifies its importance as a key pharmacophore. Fluoro substitution enhances metabolic stability by preventing oxidative degradation and improves membrane permeability by increasing lipophilicity. These properties are critical for achieving therapeutic efficacy while minimizing side effects. Several marketed drugs contain fluorinated pyridines, underscoring their significance in drug discovery. As such, derivatives of this compound are likely candidates for further investigation into their pharmacological potential.

The synthesis of 3-(Aminomethyl)-5-bromo-6-(difluoromethyl)-2-nitropyridine involves multi-step organic transformations that highlight its synthetic accessibility yet complexity. Starting from commercially available precursors such as 2-chloropyridine or 2-nitropyridine, various functionalization strategies can be employed to introduce the desired substituents. For example, nucleophilic substitution reactions can be used to install the amino methyl group, while halogenation techniques can be utilized to introduce bromo atoms at specific positions. The introduction of fluorines typically requires specialized reagents or conditions but remains feasible with modern synthetic methodologies.

The versatility of this compound extends beyond pharmaceutical applications; it also finds utility in materials science and agrochemical research. Pyridine derivatives are frequently employed as ligands in catalysis due to their ability to coordinate with transition metals and facilitate various transformations. Additionally, their structural motifs are prevalent in pesticides and herbicides due to their interaction with biological targets that govern plant growth regulation. As research continues to uncover new applications for halogenated nitropyridines like 3-(Aminomethyl)-5-bromo-6-(difluoromethyl)-2-nitropyridine, its importance as a chemical building block is likely to grow.

In conclusion,3-(Aminomethyl)-5-bromo-6-(difluoromethyl)-2-nitropyridine (CAS No. 1805378-27-1) represents a promising compound with diverse applications across multiple scientific disciplines. Its unique structural features make it an excellent candidate for further exploration in drug discovery, catalysis, and materials science. With ongoing advancements in synthetic chemistry and computational biology, this molecule is poised to contribute significantly to future innovations in chemical research.